molecular formula C17H21BrN2O4 B6348989 4-(4-Bromobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid CAS No. 1326814-14-5

4-(4-Bromobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Cat. No. B6348989
CAS RN: 1326814-14-5
M. Wt: 397.3 g/mol
InChI Key: CDMQKEDEAZOCBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Bromobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (4E-BBDC) is a new synthetic compound with potential applications in scientific research. This compound is a bicyclic diketone that has been shown to have a variety of biochemical and physiological effects. The synthesis of 4E-BBDC has been recently developed, and its mechanism of action is still being studied.

Scientific Research Applications

Synthesis and Chemical Reactions

Research on compounds like 2-Fluoro-4-bromobiphenyl, which shares the bromobenzoyl moiety, indicates its importance as a key intermediate in the manufacture of non-steroidal anti-inflammatory and analgesic materials. The challenges in synthesizing such compounds, including the use of palladium and phenylboronic acid, highlight the complexity and cost implications of producing bromobenzoyl-containing compounds (Qiu et al., 2009).

Biological Activity

Heterocyclic compounds, including those with diazaspiro structures and carboxylic acid functionalities, have been extensively studied for their diverse pharmacological potentials. For example, 1,3,4-thiadiazole and oxadiazole heterocycles are known for their antimicrobial, anti-inflammatory, and antitumor activities. These findings underscore the potential of incorporating such functional groups into new molecules for medicinal chemistry applications (Lelyukh, 2019).

Environmental Impact

The study of novel brominated flame retardants, which may include bromobenzoyl derivatives, in indoor air, dust, consumer goods, and food, reflects growing concern over their environmental fate and toxicity. Such research underscores the importance of understanding the environmental impact of these compounds and their breakdown products (Zuiderveen et al., 2020).

properties

IUPAC Name

4-(4-bromobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21BrN2O4/c1-2-19-9-7-17(8-10-19)20(14(11-24-17)16(22)23)15(21)12-3-5-13(18)6-4-12/h3-6,14H,2,7-11H2,1H3,(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDMQKEDEAZOCBP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21BrN2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-Bromobenzoyl)-8-ethyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.